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Compound of Interest

Compound Name: Tetrabutyl titanate

Cat. No.: B8817457

A Technical Guide to the Physical Properties of
Tetrabutyl Titanate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of tetrabutyl titanate. The information is curated for researchers, scientists, and
professionals in drug development who utilize or are investigating the applications of this
versatile organometallic compound. This document summarizes key quantitative data, outlines
detailed experimental protocols for property determination, and visualizes relevant chemical
processes.

Core Physical and Chemical Properties

Tetrabutyl titanate, also known as titanium(lV) n-butoxide, is a colorless to pale yellow liquid
at room temperature.[1][2] It is characterized by a weak, alcohol-like odor.[1] A key
characteristic of this compound is its high reactivity, particularly its sensitivity to moisture.[3] It
readily hydrolyzes in the presence of water to form titanium dioxide and butanol.[4][5] This
property is fundamental to its application in sol-gel processes. Tetrabutyl titanate is soluble in
many common organic solvents such as benzene, but is incompatible with ketones and
alcohols due to potential transesterification reactions.[3][6]
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Data Presentation: Physical Properties of Tetrabutyl
Titanate

The following table summarizes the key physical properties of tetrabutyl titanate, compiled
from various sources for easy comparison.

Property Value Conditions
Boiling Point 310-314 °C (590-597 K) at 1 atm (760 mmHg)[7]
206 °C (479 K) at 10 mmHg[4][5][8][9]

Melting Point -55 °C (218 K)[5][71[8]

Density 1.00 g/mL at 20 °C[4][5][8][9]
0.998 g/mL at 25 °C[10]

0.996 g/mL at 20 °C[7][11]

Viscosity ~90 mPa:-s (cP) at 20 °C[11]
60-70 cSt at 25 °C[12]

Refractive Index (nD) 1.491 at 20 °C[4][5][8]1[9]
1.493 at 20 °C[11]

1.486

Flash Point 77 °C (170 °F) Closed Cup[1][11]

55 °F (13 °C)[5][8][9]

Vapor Pressure 5.6 hPa at 20 °C[4][5][8]

Molecular Weight 340.32 g/mol [3][11]

Experimental Protocols

Detailed experimental methodologies for the determination of key physical properties and for
the synthesis of tetrabutyl titanate are provided below. It should be noted that while
standardized methods (e.g., ASTM) for generic organic liquids exist, specific protocols for a
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reactive organometallic compound like tetrabutyl titanate are not readily available. The
following protocols are based on general laboratory procedures adapted for the specific nature
of this compound.

Determination of Boiling Point (Reduced Pressure)

The boiling point of tetrabutyl titanate is often reported at reduced pressure to avoid thermal
decomposition at its high atmospheric boiling point. A vacuum distillation apparatus is
employed for this measurement.

Methodology:

o Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all glassware is
thoroughly dried to prevent hydrolysis of the sample. All joints must be properly greased to
ensure a good seal. A Claisen adapter should be included to minimize bumping. A stir bar
must be used in the distilling flask.

o Sample Preparation: Introduce a sample of purified tetrabutyl titanate into the distilling flask
along with a magnetic stir bar.

o System Evacuation: Connect the apparatus to a vacuum pump and gradually reduce the
pressure within the system. A manometer should be used to monitor the pressure.

e Heating: Once the desired pressure (e.g., 10 mmHg) is stable, begin heating the distilling
flask using a heating mantle. The stirring should be active to ensure smooth boiling.

» Measurement: Record the temperature at which the liquid is actively boiling and condensing
on the thermometer bulb. This temperature is the boiling point at the recorded pressure. The
fraction is typically collected at a temperature range of 190-195 °C under a vacuum of 1-1.5
kPa.[10]

Determination of Melting Point

Due to its low melting point and moisture sensitivity, the melting point of tetrabutyl titanate is
determined using a standard capillary method with precautions to exclude atmospheric
moisture.

Methodology:
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o Sample Preparation: As tetrabutyl titanate is a liquid at room temperature, the sample must
first be frozen. In a dry, inert atmosphere (e.g., a glovebox), a small amount of the liquid is
drawn into a capillary tube. The tube is then sealed.

o Freezing: The sealed capillary tube is cooled using a cold bath (e.g., dry ice/acetone) until
the sample solidifies.

o Apparatus Setup: Place the capillary tube into a melting point apparatus.

e Heating: The apparatus is heated at a controlled rate. For a preliminary measurement, a
faster heating rate can be used to determine an approximate melting point. For an accurate
measurement, the heating rate should be slow (e.g., 1-2 °C per minute) near the expected
melting point.

o Measurement: The temperature at which the first droplet of liquid appears and the
temperature at which the entire solid has melted are recorded to give the melting range. For
pure substances, this range should be narrow.

Visualizations: Chemical Processes

The following diagrams, created using the DOT language, illustrate key chemical workflows
involving tetrabutyl titanate.

Synthesis of Tetrabutyl Titanate

The industrial synthesis of tetrabutyl titanate typically involves the reaction of titanium
tetrachloride with n-butanol in the presence of a base to neutralize the hydrogen chloride
byproduct.[3]
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Synthesis of Tetrabutyl Titanate.

Catalyzed Transesterification Reaction

Tetrabutyl titanate is an effective catalyst for transesterification reactions, for example, in the
production of polyesters.[13] The mechanism involves the coordination of the ester and alcohol

to the titanium center.

Ti(OBu)4 Ester 1 Alcohol 1
(Tetrabutyl Titanate) (R-COORY) (R"-OH)

Ester 2 Alcohol 2
(R-COOR") (R'-OH)
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Tetrabutyl Titanate Catalyzed Transesterification.

Sol-Gel Process for TiO2 Formation

The sol-gel process is a key application of tetrabutyl titanate, allowing for the formation of
titanium dioxide materials with controlled structures.[3]

Click to download full resolution via product page

Sol-Gel Process using Tetrabutyl Titanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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